Cas no 2189235-66-1 (N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide)

• Product Name: N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide
• CAS No: 2189235-66-1
• MF: C₁₆H₁₇N₃O
• MW: 267.325683355331
• CID: 6128518
• PubChem ID: 47445553
• Update Time: 2025-10-21

N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide
• EN300-26680259
• N-(1-Cyanocyclobutyl)-2-indol-1-yl-N-methylacetamide
• AKOS034649212
• Z878665858
• 2189235-66-1

• Inchi： 1S/C16H17N3O/c1-18(16(12-17)8-4-9-16)15(20)11-19-10-7-13-5-2-3-6-14(13)19/h2-3,5-7,10H,4,8-9,11H2,1H3
• InChI Key： UOTDEOHSLBNVGD-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C=CC=CC1=2)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 267.137162174g/mol
• Monoisotopic Mass: 267.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49Ų

Additional information on N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide

Professional Introduction to N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide (CAS No. 2189235-66-1)

N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide, a compound with the chemical identifier CAS No. 2189235-66-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups within its framework, including the 1-cyanocyclobutyl and 1H-indol-1-yl moieties, positions it as a promising candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide incorporates several key features that contribute to its unique chemical properties. The presence of the cyanocyclobutyl group introduces a high degree of rigidity to the molecule, which can influence its interactions with biological targets. This rigidity is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the indol-1-yl substituent is known for its versatility in medicinal chemistry, often serving as a scaffold for bioactive molecules due to its ability to modulate various biological pathways.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. The indole ring system is particularly noteworthy for its role in the development of drugs targeting neurological disorders, cancer, and infectious diseases. N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide leverages these properties, making it an attractive compound for further investigation. Studies have begun to explore its potential as a lead compound in the synthesis of novel therapeutic agents.

The synthesis of N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the 1-cyanocyclobutyl group typically requires cyanation reactions, which must be conducted under controlled conditions to prevent unwanted side products. Similarly, the attachment of the indol-1-yl moiety necessitates precise coupling reactions, often employing palladium-based catalysts to facilitate the process efficiently.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it feasible to produce larger quantities for research purposes. These innovations are crucial for advancing drug discovery programs and bringing new therapies to market more rapidly.

The pharmacological profile of N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide is still under active investigation, but preliminary studies suggest promising activities in several therapeutic areas. The combination of the cyanocyclobutyl and indol-1-yl groups may confer unique properties that make it effective against a range of targets. For instance, its structure suggests potential interactions with enzymes and receptors involved in inflammation, pain management, and neuroprotection.

In vitro studies have begun to elucidate the mechanism of action for this compound, providing insights into how it may exert its effects at the molecular level. These studies are critical for understanding its potential benefits and identifying any potential liabilities before moving into clinical trials. By leveraging high-throughput screening technologies and computational modeling, researchers can rapidly assess the biological activity of N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide and refine its structure for optimal efficacy.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide exemplifies this collaborative approach, as it represents a fusion of synthetic chemistry expertise with pharmacological insight. As research progresses, it is expected that this compound will play a significant role in the discovery and development of new treatments for various diseases.

The future prospects for N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide are bright, with ongoing studies aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Advances in drug delivery systems may also enhance the efficacy of this compound by improving its bioavailability and targeting specificity. As our understanding of biological pathways continues to grow, compounds like N-(1-cyanocyclobutyl)-2-(1H-indol-1-yl)-N-methylacetamide will remain at the forefront of pharmaceutical innovation.